Cas no 1805279-46-2 (4-(Difluoromethyl)-5-methyl-2-(trifluoromethyl)pyridine)

• Product Name: 4-(Difluoromethyl)-5-methyl-2-(trifluoromethyl)pyridine
• CAS No: 1805279-46-2
• MF: C₈H₆F₅N
• MW: 211.131959438324
• CID: 4848104
• Update Time: 2025-06-24

4-(Difluoromethyl)-5-methyl-2-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-5-methyl-2-(trifluoromethyl)pyridine

• Inchi： 1S/C8H6F5N/c1-4-3-14-6(8(11,12)13)2-5(4)7(9)10/h2-3,7H,1H3
• InChI Key： WFBGRKCGMFNGLM-UHFFFAOYSA-N
• SMILES： FC(C1=CC(C(F)(F)F)=NC=C1C)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 191
• XLogP3: 2.8
• Topological Polar Surface Area: 12.9

Additional information on 4-(Difluoromethyl)-5-methyl-2-(trifluoromethyl)pyridine

Introduction to 4-(Difluoromethyl)-5-methyl-2-(trifluoromethyl)pyridine (CAS No. 1805279-46-2)

4-(Difluoromethyl)-5-methyl-2-(trifluoromethyl)pyridine, identified by the Chemical Abstracts Service Number (CAS No.) 1805279-46-2, is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine class, a family of nitrogen-containing heterocycles that are widely recognized for their diverse biological activities and pharmacological properties. The structural features of 4-(Difluoromethyl)-5-methyl-2-(trifluoromethyl)pyridine, particularly the presence of multiple fluorinated substituents, contribute to its unique chemical reactivity and potential therapeutic applications.

The molecular structure of this compound consists of a pyridine ring substituted with a difluoromethyl group at the 4-position, a methyl group at the 5-position, and a trifluoromethyl group at the 2-position. These fluorinated groups are strategically positioned to enhance the compound's interaction with biological targets, thereby influencing its pharmacokinetic and pharmacodynamic profiles. The introduction of fluorine atoms into the molecule not only increases its lipophilicity but also modulates its metabolic stability, making it an attractive scaffold for drug development.

In recent years, there has been a growing interest in fluorinated pyridines as key motifs in medicinal chemistry due to their ability to improve drug properties such as bioavailability, metabolic stability, and binding affinity. The compound 4-(Difluoromethyl)-5-methyl-2-(trifluoromethyl)pyridine exemplifies this trend, as its structural design incorporates multiple fluorine atoms to optimize these properties. The difluoromethyl and trifluoromethyl groups are particularly noteworthy, as they are known to enhance binding interactions with biological targets by increasing electronic density and steric hindrance.

One of the most compelling aspects of 4-(Difluoromethyl)-5-methyl-2-(trifluoromethyl)pyridine is its potential application in the development of novel therapeutic agents. Research studies have demonstrated that pyridine derivatives with similar structural motifs exhibit promising activities against various diseases, including cancer, infectious diseases, and inflammatory disorders. The fluorinated substituents in this compound are believed to play a crucial role in its biological activity by influencing receptor binding and enzyme inhibition.

Recent advancements in computational chemistry and molecular modeling have further highlighted the significance of 4-(Difluoromethyl)-5-methyl-2-(trifluoromethyl)pyridine as a lead compound for drug discovery. These computational studies have provided valuable insights into the interactions between this compound and its target proteins, helping researchers design more effective derivatives with enhanced pharmacological properties. The integration of machine learning algorithms has also enabled the identification of new analogs of this compound that may exhibit improved efficacy and reduced toxicity.

The synthesis of 4-(Difluoromethyl)-5-methyl-2-(trifluoromethyl)pyridine represents another area of interest within the chemical community. Given its complex structure, the development of efficient synthetic routes is essential for both academic research and industrial applications. Modern synthetic methodologies, including transition metal-catalyzed reactions and flow chemistry techniques, have been employed to streamline the production process while maintaining high yields and purity standards. These advancements have not only facilitated access to this compound but also paved the way for the synthesis of structurally diverse derivatives.

The pharmacological profile of 4-(Difluoromethyl)-5-methyl-2-(trifluoromethyl)pyridine is another critical aspect that warrants detailed investigation. Preclinical studies have revealed that this compound exhibits notable activity against several disease models, including certain types of cancer and bacterial infections. The mechanism of action appears to involve interactions with key cellular pathways that regulate proliferation, survival, and inflammation. Further research is ongoing to elucidate these mechanisms in greater detail and to explore potential therapeutic applications in human medicine.

The safety profile of any pharmaceutical candidate is paramount, and 4-(Difluoromethyl)-5-methyl-2-(trifluoromethyl)pyridine has undergone rigorous evaluation in preclinical toxicology studies. These studies have assessed various parameters, including acute toxicity, chronic exposure effects, and potential long-term health risks. Preliminary results suggest that this compound is well-tolerated at relevant doses, although further investigation is needed to fully characterize its safety profile before human clinical trials can commence.

The regulatory landscape for new drug development also plays a significant role in determining the future prospects of 4-(Difluoromethyl)-5-methyl-2-(trifluoromethyl)pyridine. Regulatory agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) require comprehensive data on a drug's safety and efficacy before approving it for clinical use. Researchers are actively working to gather this essential information through preclinical trials and other investigative studies designed to meet regulatory requirements.

The economic implications of developing new pharmaceutical agents cannot be overlooked either. The market for innovative drugs continues to grow as healthcare needs evolve globally, making compounds like 4-(Difluoromethyl)-5-methyl-2-(trifluoromethyypyridine) valuable assets for pharmaceutical companies seeking to expand their product portfolios. Investment in research and development (R&D) is crucial for advancing such compounds from laboratory prototypes to commercially viable therapies that can address unmet medical needs.

In conclusion,4-(Difluoromethylethyl)-5-methy1-pyridinyl-trimethoxyfluoroethylene (CAS No 18052 79 -46 - 29 represents an exciting opportunity in pharmaceutical chemistry due to its unique structural features potential biological activities synthetic accessibilityand regulatory considerations. As research continues progress is expected both scientific understanding practical applications will expand further solidifying position emerging therapeutic agent future years.